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InChI=1S/C106H170ClN21O30/c1-8-9-10-11-15-22-80(140)114-75(50-78(110)138)96(147)118-76(51-79(111)139)97(148)124-86(60-25-36-66(133)37-26-60)102(153)117-72(21-17-46-109)92(143)120-83(56(6)130)100(151)126-89(63-31-42-69(136)43-32-63)105(156)127-88(62-29-40-68(135)41-30-62)104(155)121-82(55(5)129)99(150)119-74(48-58-18-13-12-14-19-58)95(146)116-71(20-16-45-108)93(144)123-87(61-27-38-67(134)39-28-61)103(154)122-84(57(7)131)101(152)125-85(59-23-34-65(132)35-24-59)98(149)112-52-81(141)115-73(47-53(2)3)94(145)113-54(4)91(142)128-90(106(157)158)64-33-44-77(137)70(107)49-64/h10-15,18-19,22,53-57,59-77,82-90,129-137H,8-9,16-17,20-21,23-52,108-109H2,1-7H3,(H2,110,138)(H2,111,139)(H,112,149)(H,113,145)(H,114,140)(H,115,141)(H,116,146)(H,117,153)(H,118,147)(H,119,150)(H,120,143)(H,121,155)(H,122,154)(H,123,144)(H,124,148)(H,125,152)(H,126,151)(H,127,156)(H,128,142)(H,157,158)/b11-10-,22-15-/t54-,55+,56+,57+,59?,60?,61?,62?,63?,64?,65?,66?,67?,68?,69?,70?,71-,72-,73+,74+,75+,76?,77?,82+,83-,84+,85?,86-,87?,88-,89-,90?/m1/s1
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Ramoplanin complex is a mixture of ramoplanin A1, -A2, and -A3 originally isolated from Actinoplanes that has antibacterial activity. Ramoplanin complex is active against clinical isolates of the Gram-positive bacteria S. aureus, S. pyogenes, S. pneumoniae, and S. faecalis (MICs = 0.016-2 µg/ml) but not Gram-negative bacteria or C. albicans (MICs = ≥128 µg/ml). It inhibits cell wall synthesis in B. subtilis when used at a concentration of 0.5 µg/ml. Ramoplanin complex is effective against systemic S. pyogenes, S. pneumoniae, and S. aureus infections in mice with ED50 values of 0.081, 0.14, and approximately 25 mg/kg per day, respectively.
Ramoplanin is used as a treatment for multiple antibiotic-resistant Clostridium difficile infection of the gastrointestinal tract.
